Cas no 1105213-74-8 (N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide)

N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide is a synthetic small-molecule compound featuring a pyrimidoindole core structure with a 2-fluorobenzyl substituent. Its key advantages include a well-defined heterocyclic framework, which may confer selective binding properties in biochemical applications. The presence of the fluorophenyl group enhances metabolic stability and potential bioavailability, while the acetamide linkage offers versatility for further derivatization. This compound is of interest in medicinal chemistry research, particularly for studying structure-activity relationships in targeted therapeutic agents. Its purity and structural consistency make it suitable for high-precision pharmacological investigations.

N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide structure

1105213-74-8 structure

Product Name:N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide

CAS No:1105213-74-8

MF:C₂₀H₁₇FN₄O₂

MW:364.372987508774

CID:5386438

Update Time:2025-10-24

N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

- N-[(2-fluorophenyl)methyl]-2-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)acetamide
- N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide
- Inchi： 1S/C20H17FN4O2/c1-12-6-7-16-14(8-12)18-19(24-16)20(27)25(11-23-18)10-17(26)22-9-13-4-2-3-5-15(13)21/h2-8,11,24H,9-10H2,1H3,(H,22,26)
- InChI Key： ZJYWCSAASHTYPK-UHFFFAOYSA-N
- SMILES： C(NCC1=CC=CC=C1F)(=O)CN1C=NC2C3=C(NC=2C1=O)C=CC(C)=C3

N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-6405-2μmol	N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide	1105213-74-8	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3382-6405-5μmol	N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide	1105213-74-8	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3382-6405-10μmol	N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide	1105213-74-8	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3382-6405-1mg	N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide	1105213-74-8	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3382-6405-2mg	N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide	1105213-74-8	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3382-6405-3mg	N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide	1105213-74-8	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3382-6405-4mg	N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide	1105213-74-8	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3382-6405-5mg	N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide	1105213-74-8	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3382-6405-10mg	N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide	1105213-74-8	90%+	10mg	$79.0	2023-04-26

N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

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Additional information on N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide

N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide: A Comprehensive Overview

The compound CAS No. 1105213-74-8, also known as N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic applications, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a complex arrangement of functional groups. The presence of a fluorophenyl moiety and an acetamide group contributes to its chemical reactivity and biological interactions. Additionally, the pyrimido[5,4-b]indole core structure is known for its ability to engage in hydrogen bonding and π–π interactions, which are critical for its pharmacodynamic properties. These features make the compound a versatile candidate for drug design and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including molecular docking studies and computational modeling, to optimize its synthesis pathway. These methods have not only improved the yield but also enhanced the purity of the final product, ensuring its suitability for biological testing.

In terms of biological activity, this compound has demonstrated remarkable potential in inhibiting key enzymes associated with neurodegenerative diseases. For instance, studies have shown that it can effectively inhibit the activity of β-secretase, an enzyme implicated in Alzheimer's disease. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for cancer therapy. Preclinical trials have indicated that it exhibits selective cytotoxicity against cancer cells while sparing normal cells, highlighting its potential as an anticancer agent.

Beyond its therapeutic applications, this compound has also shown promise in the field of materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Researchers have explored its application as a component in organic light-emitting diodes (OLEDs) and solar cells, where it has demonstrated enhanced electron transport properties.

The development of this compound has been further supported by advancements in analytical techniques. Techniques such as NMR spectroscopy and X-ray crystallography strong>have been instrumental in elucidating its molecular structure and confirming its purity. These tools have also facilitated a deeper understanding of its conformational dynamics and intermolecular interactions.

In conclusion, N-[(2-fluorophenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide (CAS No. 1105213-74-8) represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structural features and promising biological activities position it as a key player in future drug discovery and materials innovation.